Cas no 126191-23-9 (2,11-Dioxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),13,15,17,18-heptaen-10-one,4-hydroxy-, (13Z)-)

• Product Name: 2,11-Dioxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),13,15,17,18-heptaen-10-one,4-hydroxy-, (13Z)-
• CAS No: 126191-23-9
• Molecular Formula: C₁₈H₁₆O₄
• Molecular Weight: 266.46196
• CID: 156092
• PubChem ID: 14542715

2,11-Dioxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),13,15,17,18-heptaen-10-one,4-hydroxy-, (13Z)- Properties

Names and Identifiers

• 2,11-Dioxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),13,15,17,18-heptaen-10-one,4-hydroxy-, (13Z)-
• 2,11-Dioxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),13,15,17,18-heptaen-10-one,4-hydroxy-, (Z)-
• Combretastatin D2
• (13Z)-4-Hydroxy-2,11-dioxatricyclo[13.2.2.13,7]eicosa-3,5,7(20),13,15,17,18-heptaen-10-one
• (13Z)-4-Hydroxy-2,11-dioxatricyclo[13.2.2.13,7]icosa-3,5,7(20),13,15,17(1),18-hepten-10-one
• (13E)-4-Hydroxy-2,11-dioxatricyclo[13.2.2.13,7]icosa-1(17),3,5,7(20),13,15,18-heptaen-10-one
• 126191-23-9

• InChIKey： QIRGIHPYVVKWTO-WAYWQWQTSA-N
• Inchi： InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h5-6,18H,2-4,7-17H2,1H3/b6-5-
• SMILES： CCCC/C=C\CCCCCCCCCCCC=O

Computed Properties

• Exact Mass: 266.26112
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 296.10485899g/mol
• Heavy Atom Count: 22
• Complexity: 398
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 17.07
• Density: 1.220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes